![molecular formula C16H9NO2 B7737335 1-Nitropyrene CAS No. 63021-86-3](/img/structure/B7737335.png)
1-Nitropyrene
Overview
Description
1-Nitropyrene (1-NP) is a by-product of combustion and is the predominant nitrated polycyclic aromatic hydrocarbon (pyrene) emitted in a diesel engine . It is listed as an IARC Group 2B carcinogen, indicating it is possibly carcinogenic to humans . It is a synthetic, light-sensitive, yellow crystalline solid that is practically insoluble in water and soluble in diethyl ether, acetone, ethanol, benzene, and toluene .
Molecular Structure Analysis
The molecular formula of this compound is C16H9NO2 . It has a molar mass of 247.25 g/mol .
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can react with m-chloroperoxybenzoic acid to give a mixture of this compound 4,5-oxide and this compound 9,10-oxide . It can also undergo oxidation to produce reactive oxygen species .
Physical And Chemical Properties Analysis
This compound is a synthetic, light-sensitive, yellow crystalline solid . It is practically insoluble in water and soluble in diethyl ether, acetone, ethanol, benzene, and toluene .
Scientific Research Applications
Marker for Diesel Exhaust Exposure : 1-Nitropyrene is used primarily for research purposes as a marker for exposure to nitro-polycyclic aromatic hydrocarbons from diesel exhaust. It's one of the most abundant mononitroarenes detected in ambient air, and exposure is primarily through inhalation in workers exposed to diesel engine exhaust, especially in the transport industry. It is reasonably anticipated to be a human carcinogen due to its composition and emission patterns (IARC monographs on the evaluation of the carcinogenic risk of chemicals to humans, 2020).
Formation of DNA Adducts : Research shows that this compound can undergo metabolic activation to form DNA-bound adducts, specifically N-(deoxyguanosin-8-yl)-1-aminopyrene, a major adduct. This process is enhanced under certain conditions and indicates its mutagenic and DNA-binding species formed during metabolic reduction, relevant in the context of its mutagenic and carcinogenic properties (Cancer research, 1983).
Generation of Superoxide : Studies have also found that this compound catalyzes the formation of superoxide in rat lung microsomes. This indicates that beyond its mutagenic properties, this compound may have toxic effects related to oxidant stress, a factor in numerous diseases and conditions (Research communications in chemical pathology and pharmacology, 1986).
Induction of Pro-Inflammatory Signals : In cellular studies, this compound has been shown to induce the expression of genes related to pro-inflammatory responses. This includes genes like IL-1beta, IL-6, IL-8, and TNF-alpha. It also induces reactive oxygen species generation and intracellular GSH decrease, suggesting its role in inflammatory diseases possibly due to its presence in diesel exhaust particles (Toxicology letters, 2009).
Environmental and Occupational Monitoring : this compound has been used in the development of procedures for routine quantitation in vehicle exhaust particulate extracts and other combustion sources. It is considered a useful index compound due to its mutagenic properties and abundance in vehicle exhaust. Monitoring its levels is crucial in evaluating diesel exhaust particulate trapping techniques and understanding environmental and occupational exposure (Analytical Chemistry, 1986).
Mechanism of Action
Cytochrome P450 enzymes (CYPs) can metabolize 1-NP, with CYP 2A13 and CYP 2E1 being important enzyme isoforms . These CYPs can metabolize 1-NP through epoxidation and hydroxylation pathways . The electrophilicity of epoxides increases the risk of binding to DNA, and both 1-NP and its four important metabolites cause adverse effects on the gastrointestinal system and lung .
Safety and Hazards
1-Nitropyrene is listed as an IARC Group 2B carcinogen, indicating it is possibly carcinogenic to humans . The primary route of potential human exposure to this compound is inhalation . This compound is one of the most abundant mononitroarenes detected in ambient air . Occupational exposure to this compound occurs primarily in workers exposed to diesel engine exhaust in the transport industry . It is reasonably anticipated to be a human carcinogen .
Future Directions
properties
IUPAC Name |
1-nitropyrene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9NO2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALRLPDGCPYIVHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6020983 | |
Record name | 1-Nitropyrene | |
Source | EPA DSSTox | |
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Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [HSDB] Gold solid; [MSDSonline] | |
Record name | 1-Nitropyrene | |
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Solubility |
Very soluble in diethyl ether; soluble in ethanol and benzene at 15 °C; soluble in toluene and tetrahydrofluorenone., In water, 0.0118 mg/l @ 25 °C | |
Record name | 1-NITROPYRENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6980 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000006 [mmHg] | |
Record name | 1-Nitropyrene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Impurities |
1-Nitropyrene is available for research purposes at 97% (Aldrich Chemical Co., 1988) or greater than or equal to 95% purity with less than or equal to 0.1% total dinitropyrenes and pyrene (Chemsyn Science Laboratories, 1988). | |
Record name | 1-NITROPYRENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6980 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Yellow needles or prisms from ethanol | |
CAS RN |
5522-43-0, 63021-86-3 | |
Record name | 1-Nitropyrene | |
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Record name | 1-Nitropyrene | |
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Record name | Pyrene, nitro- | |
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Record name | 1-NITROPYRENE | |
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Record name | Pyrene, 1-nitro- | |
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Record name | 1-Nitropyrene | |
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Record name | 1-nitropyrene | |
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Record name | 1-NITROPYRENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TD1665I8Q4 | |
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Record name | 1-NITROPYRENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6980 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
155 °C | |
Record name | 1-NITROPYRENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6980 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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